Titanium, (2-propanolato)tris(2-propenoato-kappaO)-, (T-4)-

• CAS No.: 61436-49-5
• Molecular Formula: C12H16O7Ti
• Molecular Weight: 320.12 g/mol
• IUPAC Name: propan-2-olate;prop-2-enoate;titanium(4+)
• InChI: InChI=1S/3C3H4O2.C3H7O.Ti/c3*1-2-3(4)5;1-3(2)4;/h3*2H,1H2,(H,4,5);3H,1-2H3;/q;;;-1;+4/p-3
• InChI Key: CPOITOPKAULSBL-UHFFFAOYSA-K
• Canonical SMILES: CC(C)[O-].C=CC(=O)[O-].C=CC(=O)[O-].C=CC(=O)[O-].[Ti+4]

Description

Titanium, (2-propanolato)tris(2-propenoato-kappaO)-, (T-4)- is an organometallic compound with the molecular formula C12H16O7Ti. It is a titanium complex where the metal center is coordinated with three 2-propenoato (acrylate) ligands and one 2-propanolato ligand. This compound is known for its applications in various fields, including catalysis and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Titanium, (2-propanolato)tris(2-propenoato-kappaO)-, (T-4)- typically involves the reaction of titanium tetrachloride (TiCl4) with 2-propenoic acid (acrylic acid) and 2-propanol. The reaction is carried out under an inert atmosphere to prevent the hydrolysis of titanium tetrachloride. The general reaction scheme is as follows:

$$\text{TiCl}_4 + 3 \text{CH}_2=\text{CHCOOH} + \text{CH}_3\text{CHOHCH}_3 \rightarrow$$TiCl4​+3CH2​=CHCOOH+CH3​CHOHCH3​→